Cas no 41847-02-3 (beta-L-Sorbofuranose)

beta-L-Sorbofuranose structure
beta-L-Sorbofuranose structure
Product Name:beta-L-Sorbofuranose
CAS No:41847-02-3
MF:C6H12O6
MW:180.155882835388
CID:332856
Update Time:2023-08-03

beta-L-Sorbofuranose Chemical and Physical Properties

Names and Identifiers

    • b-L-Sorbofuranose (9CI)
    • beta-L-sorbofuranose
    • D58VFX69BN
    • Q27121303
    • beta-L-Sorbofuranose
    • Inchi: 1S/C6H12O6/c7-1-3-4(9)5(10)6(11,2-8)12-3/h3-5,7-11H,1-2H2/t3-,4+,5-,6-/m0/s1
    • InChI Key: RFSUNEUAIZKAJO-FSIIMWSLSA-N
    • SMILES: O1[C@@H](CO)[C@H]([C@@H]([C@@]1(CO)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Topological Polar Surface Area: 110
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